molecular formula C10H10ClN3 B8531736 2-(3-(chloromethyl)-4-methylphenyl)-2H-1,2,3-triazole

2-(3-(chloromethyl)-4-methylphenyl)-2H-1,2,3-triazole

Cat. No.: B8531736
M. Wt: 207.66 g/mol
InChI Key: LBYRZSFHROULGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-(chloromethyl)-4-methylphenyl)-2H-1,2,3-triazole is a useful research compound. Its molecular formula is C10H10ClN3 and its molecular weight is 207.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10ClN3

Molecular Weight

207.66 g/mol

IUPAC Name

2-[3-(chloromethyl)-4-methylphenyl]triazole

InChI

InChI=1S/C10H10ClN3/c1-8-2-3-10(6-9(8)7-11)14-12-4-5-13-14/h2-6H,7H2,1H3

InChI Key

LBYRZSFHROULGY-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)N2N=CC=N2)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of (2-methyl-5-(2H-1,2,3-triazol-2-yl)phenyl)methanol (100 mg, 0.53 mmol) in dichloromethane (5 mL), thionyl chloride (155 mg, 1.3 mmol) was added dropwise at 0° C. and stirred for 1 h. Then the mixture was allowed to warm to rt and stirred overnight. The reaction mixture was concentrated under reduced pressure at rt and dried under high vacuum to yield the title compound (90 mg, 83%). The compound was directly used for the next step without further purification. [TLC Rf=0.66 (ethyl acetate/hexane 30:70)].
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
155 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Yield
83%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.